Cas no 114657-12-4 (1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene)
114657-12-4 structure
Product Name:1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
CAS No:114657-12-4
MF:C20H18OS
MW:306.421324253082
CID:2613265
PubChem ID:13897864
Update Time:2025-04-21
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene
- 1-(Phenoxymethyl)-4-[(phenylsulfanyl)methyl]benzene
- 114657-12-4
- DTXSID30552002
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- Inchi: 1S/C20H18OS/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14H,15-16H2
- InChI Key: MIWJSDVSMFDFOR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)CC1C=CC(=CC=1)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 306.10783637Da
- Monoisotopic Mass: 306.10783637Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 34.5Ų
1-(phenoxymethyl)-4-(phenylsulfanylmethyl)benzene Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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